Cas no 2413896-30-5 (1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate
• CAS No: 2413896-30-5
• MF: C₁₅H₁₉NO₇
• MW: 325.313864946365
• CID: 5675701
• PubChem ID: 165769493
• Update Time: 2025-05-20

1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2413896-30-5
• 1,3-dimethyl 5-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzene-1,3-dicarboxylate
• EN300-26664942
• 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate

• Inchi： 1S/C15H19NO7/c1-15(2,3)23-14(20)16-10-7-8(12(18)21-4)6-9(11(10)17)13(19)22-5/h6-7,17H,1-5H3,(H,16,20)
• InChI Key： VVKWIOHPPMPUAU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C=C(C(=O)OC)C=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.11615195g/mol
• Monoisotopic Mass: 325.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate

1,3-Dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2413896-30-5)

The compound 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2413896-30-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique arrangement of functional groups, including two methyl groups at positions 1 and 3 of the benzene ring, a hydroxyl group at position 4, and a tert-butoxycarbonyl amino group at position 5. The presence of these groups imparts distinct chemical properties, making it a valuable compound for various applications in drug discovery and material science.

Recent studies have highlighted the potential of tert-butoxycarbonyl (Boc) protected amino groups in peptide synthesis and drug delivery systems. The Boc group is widely used as a temporary protecting group for amines due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Boc-protected amino group at position 5 suggests its utility in the synthesis of bioactive molecules, particularly those requiring precise control over amine functionality during the synthesis process.

The benzene ring serves as the central framework of this molecule, with substituents strategically positioned to influence its electronic and steric properties. The hydroxyl group at position 4 introduces hydrogen bonding capabilities, which can enhance solubility and interaction with biological systems. Meanwhile, the two methyl groups at positions 1 and 3 contribute to the molecule's lipophilicity, potentially improving its bioavailability when used as a drug candidate.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of such molecules as carriers for therapeutic agents due to their ability to interact with specific biological targets. The combination of hydrophilic and lipophilic groups in this compound makes it an ideal candidate for designing amphiphilic molecules that can traverse biological membranes efficiently.

Moreover, the dicarboxylate groups present at positions 1 and 3 suggest that this compound could participate in esterification or amidation reactions, opening avenues for its use in polymer synthesis or as a precursor for more complex molecules. Recent advancements in polymer chemistry have emphasized the importance of such functional groups in creating materials with tailored mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and protection/deprotection strategies. The use of Boc protection ensures that the amino group remains inert during intermediate steps, allowing for precise control over reaction pathways.

Recent research has also focused on the biodegradability and environmental impact of such compounds. As industries shift towards more sustainable practices, understanding the degradation pathways of organic molecules like this one becomes crucial. Studies have shown that under specific environmental conditions, such as microbial activity or enzymatic hydrolysis, this compound can undergo controlled degradation without releasing harmful byproducts.

The hydroxyl group at position 4 plays a pivotal role in determining the compound's reactivity under oxidative conditions. This feature has led to investigations into its potential use as an antioxidant or free radical scavenger in both biological systems and industrial applications.

In conclusion, 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-4-hydroxybenzene-1,3-dicarboxylate (CAS No. 2413896-30-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in organic synthesis, drug discovery, and material science.